Cas no 862873-92-5 (2-(2-Morpholinoethoxy)-5-(trifluoromethyl)benzenamine)

• Product Name: 2-(2-Morpholinoethoxy)-5-(trifluoromethyl)benzenamine
• CAS No: 862873-92-5
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• MDL: MFCD08688414
• CID: 1848587
• PubChem ID: 19627080
• Update Time: 2025-04-21

2-(2-Morpholinoethoxy)-5-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[2-(4-morpholinyl)ethoxy]-5-(trifluoromethyl)-
• 2-(2-morpholinoethoxy)-5-(trifluoromethyl)benzenamine
• 2-[2-(4-Morpholinyl)ethoxy]-5-(trifluoromethyl)-aniline
• MFCD08688414
• SCHEMBL5503512
• DB-329184
• XNZGRJCITIWNKG-UHFFFAOYSA-N
• AS-41132
• 2-(2-morpholin-4-ylethoxy)-5-(trifluoromethyl)aniline
• 2-[2-(morpholin-4-yl)ethoxy]-5-(trifluoromethyl)aniline
• CS-0456470
• 2-(2-Morpholinoethoxy)-5-(trifluoromethyl)aniline
• 862873-92-5
• AKOS000318612
• 2-(2-Morpholinoethoxy)-5-(trifluoromethyl)benzenamine

• MDL： MFCD08688414
• Inchi： 1S/C13H17F3N2O2/c14-13(15,16)10-1-2-12(11(17)9-10)20-8-5-18-3-6-19-7-4-18/h1-2,9H,3-8,17H2
• InChI Key： XNZGRJCITIWNKG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OCCN1CCOCC1)(F)F

Computed Properties

• Exact Mass: 290.12421228g/mol
• Monoisotopic Mass: 290.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes